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Compound of Interest

Compound Name: OAT-2068

Cat. No.: B609702 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with OAT-2068. It includes detailed

procedural guidance on personal protective equipment, handling, storage, and disposal.

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to ensure safety when

handling OAT-2068. The following table summarizes the required PPE.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Must be equipped with side-

shields to protect from

splashes.

Hand Protection Protective Gloves
Chemical-resistant gloves are

required.

Body Protection Impervious Clothing

A lab coat or other protective

clothing that is impervious to

chemicals.

Respiratory Protection Suitable Respirator

Use in well-ventilated areas. A

respirator is necessary if

ventilation is inadequate or

when handling powders to

avoid dust and aerosol

formation.[1]

It is crucial to ensure that all PPE is in good condition and fits the user properly. An accessible

safety shower and eye wash station must be available in the immediate work area.[1]

Health and Safety Information
OAT-2068 is classified with the following hazards:

Acute toxicity, Oral (Category 4)[1]

Acute aquatic toxicity (Category 1)[1]

Chronic aquatic toxicity (Category 1)[1]

Hazard Statements:

H302: Harmful if swallowed.[1]

H410: Very toxic to aquatic life with long lasting effects.[1]
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Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P273: Avoid release to the environment.[1]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/ physician if you feel

unwell.[1]

P330: Rinse mouth.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/ container to an approved waste disposal plant.[1]

Operational and Disposal Plans
Handling and Storage:

Procedure Instructions

Safe Handling

Avoid inhalation, and contact with eyes and

skin. Avoid the formation of dust and aerosols.

Use only in areas with appropriate exhaust

ventilation.[1]

Storage Conditions

Keep the container tightly sealed in a cool, well-

ventilated area. Protect from direct sunlight and

sources of ignition.[1]

Storage Temperature
Store at -20°C (as powder) or -80°C (in solvent).

[1]

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents.[1]

Disposal Plan:
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All waste materials containing OAT-2068 must be disposed of in accordance with institutional,

local, state, and federal regulations. The primary method of disposal is through an approved

waste disposal plant.[1] Do not release into the environment.[1]

Experimental Workflow for Handling OAT-2068
The following diagram outlines the standard workflow for safely handling OAT-2068 in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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